Cas no 68325-15-5 (3-chloropyridine-4-carbonitrile)

3-chloropyridine-4-carbonitrile structure
68325-15-5 structure
Product Name:3-chloropyridine-4-carbonitrile
CAS No:68325-15-5
Molecular Formula:C6H3ClN2
Molecular Weight:138.5544
MDL:MFCD05663706
CID:58757
PubChem ID:10678306

3-chloropyridine-4-carbonitrile Properties

Names and Identifiers

    • 3-Chloro-4-cyanopyridine
    • 3-Chloropyridine-4-carbonitrile
    • 3-chloro-5-cyanopyridine
    • 3-Chloroisonicotinonitrile
    • 3-Chloro-4-pyridinecarbonitrile
    • 4-PYRIDINECARBONITRILE, 3-CHLORO-
    • PubChem15941
    • 3-Chloro-isonicotinonitrile
    • KSC352O9N
    • EBD2606
    • 3-chloro-4-pyridine carbonitrile
    • JLLJPPBGJVCFGG-UHFFFAOYSA-N
    • STL555642
    • SBB054381
    • BBL101845
    • AB21895
    • RP20490
    • RP20487
    • TRA0100434
    • RP01178
    • CS-
    • 2,3-Butanediol,1,4-dimercapto-, (2R,3S)-rel-
    • Z1201623149
    • 4-Pyridinecarbonitrile,3-chloro-
    • AKOS005199115
    • BCP34252
    • SY007546
    • J-512222
    • SCHEMBL190868
    • A9107
    • PS-4536
    • MFCD05663706
    • DTXSID40443311
    • GEO-03482
    • AC-1913
    • FT-0647768
    • C2998
    • 68325-15-5
    • EN300-100844
    • AM804228
    • CS-W003228
    • 3-Chloro-4-cyanopyridine,98%
    • DB-015996
    • MDL: MFCD05663706
    • InChIKey: JLLJPPBGJVCFGG-UHFFFAOYSA-N
    • Inchi: 1S/C6H3ClN2/c7-6-4-9-2-1-5(6)3-8/h1-2,4H
    • SMILES: ClC1C([H])=NC([H])=C([H])C=1C#N

Computed Properties

  • Exact Mass: 137.998476g/mol
  • Surface Charge: 0
  • XLogP3: 1.1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 137.998476g/mol
  • Monoisotopic Mass: 137.998476g/mol
  • Topological Polar Surface Area: 36.7Ų
  • Heavy Atom Count: 9
  • Complexity: 137
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • LogP: 1.60668
  • PSA: 36.68000
  • Refractive Index: 1.566
  • Boiling Point: 233.3℃ at 760 mmHg
  • Melting Point: 72.0 to 76.0 deg-C
  • Flash Point: 94.899℃
  • Color/Form: Solid
  • Solubility: Not determined.
  • Density: 1.331

3-chloropyridine-4-carbonitrile Security Information

3-chloropyridine-4-carbonitrile Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-chloropyridine-4-carbonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003JOJ-100mg
3-Chloro-4-cyanopyridine
68325-15-5 98%
100mg
$4.00 2025-02-20
A2B Chem LLC
AB64675-100mg
3-Chloro-4-cyanopyridine
68325-15-5 98%
100mg
$4.00 2024-04-19
Ambeed
A600629-100mg
3-Chloro-4-cyanopyridine
68325-15-5 98%
100mg
$5.0 2024-08-02
Apollo Scientific
OR2798-250mg
3-Chloroisonicotinonitrile
68325-15-5
250mg
£10.00 2023-09-01
AstaTech
31020-5/G
3-CHLORO-4-CYANOPYRIDINE
68325-15-5 97%
5g
$100 2023-09-18
Enamine
EN300-100844-0.05g
3-chloropyridine-4-carbonitrile
68325-15-5 95%
0.05g
$19.0 2023-10-28
Frontier Specialty Chemicals
Y15201-1 g
3-Chloro-4-cyanopyridine
68325-15-5
1g
$ 16.00 2022-11-04
Matrix Scientific
072138-1g
3-Chloro-4-cyanopyridine, 95+%
68325-15-5 95+%
1g
$32.00 2023-09-08
TRC
C365100-100mg
3-Chloro-4-cyanopyridine
68325-15-5
100mg
$ 133.00 2023-09-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBYS8010-10G
3-chloropyridine-4-carbonitrile
68325-15-5 97%
10g
¥ 204.00 2023-04-07

3-chloropyridine-4-carbonitrile Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic anhydride Solvents: Chloroform ;  rt; 1 h, rt
1.2 3 h, 60 °C; < 60 °C
1.3 Reagents: 4-Methylmorpholine ;  17 h, 60 °C; 60 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
C-H Cyanation of 6-Ring N-Containing Heteroaromatics
Elbert, Bryony L.; Farley, Alistair J. M.; Gorman, Timothy W.; Johnson, Tarn C.; Genicot, Christophe; et al, Chemistry - A European Journal, 2017, 23(59), 14733-14737

3-chloropyridine-4-carbonitrile Raw materials

3-chloropyridine-4-carbonitrile Preparation Products

3-chloropyridine-4-carbonitrile Suppliers

Shanghai Acmec Biochemical Co.,Ltd
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Shanghai Aladdin Biochemical Technology Co., Ltd
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SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:68325-15-5)
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